molecular formula C13H13ClO3 B8291212 Ethyl 2-(2-chlorobenzylidene)acetoacetate

Ethyl 2-(2-chlorobenzylidene)acetoacetate

Cat. No.: B8291212
M. Wt: 252.69 g/mol
InChI Key: QXQWIOZONGXWQO-UHFFFAOYSA-N
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Description

Ethyl 2-(2-chlorobenzylidene)acetoacetate is a useful research compound. Its molecular formula is C13H13ClO3 and its molecular weight is 252.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H13ClO3

Molecular Weight

252.69 g/mol

IUPAC Name

ethyl 2-[(2-chlorophenyl)methylidene]-3-oxobutanoate

InChI

InChI=1S/C13H13ClO3/c1-3-17-13(16)11(9(2)15)8-10-6-4-5-7-12(10)14/h4-8H,3H2,1-2H3

InChI Key

QXQWIOZONGXWQO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=CC1=CC=CC=C1Cl)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 25.0 g of 2-chlorobenzaldehyde, 23.1 g of ethyl acetoacetate, 2.1 g of acetic acid and 0.6 g of piperidine in 100 cc of benzene was heated under reflux for 8 hours and removed water by a Dean-Stark trap. After cooling, to the reaction mixture was added ethylacetate and water. The organic layer was further washed with a saturated aqueous sodium chloride solution and dried over magnesium sulfate. The solvent was distilled off and the crude product thus obtained was purified by a silica gel column chromatography (eluent: ethyl acetate/hexane=1/9) to obtain 44.0 g of compound A. Yield: 97.9%.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
23.1 g
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.6 g
Type
catalyst
Reaction Step One
Yield
97.9%

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